Cas no 2137480-68-1 (tert-butyl N-[4-hydroxy-2-(2-oxoazepan-1-yl)cyclohexyl]carbamate)

• Product Name: tert-butyl N-[4-hydroxy-2-(2-oxoazepan-1-yl)cyclohexyl]carbamate
• CAS No: 2137480-68-1
• MF: C₁₇H₃₀N₂O₄
• MW: 326.431105136871
• CID: 6154477
• PubChem ID: 165963529
• Update Time: 2025-05-26

tert-butyl N-[4-hydroxy-2-(2-oxoazepan-1-yl)cyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1161980
• tert-butyl N-[4-hydroxy-2-(2-oxoazepan-1-yl)cyclohexyl]carbamate
• 2137480-68-1

• Inchi： 1S/C17H30N2O4/c1-17(2,3)23-16(22)18-13-9-8-12(20)11-14(13)19-10-6-4-5-7-15(19)21/h12-14,20H,4-11H2,1-3H3,(H,18,22)
• InChI Key： CYJFORRTRRZPLD-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C1)N1C(CCCCC1)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 326.22055744g/mol
• Monoisotopic Mass: 326.22055744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.9Ų

Additional information on tert-butyl N-[4-hydroxy-2-(2-oxoazepan-1-yl)cyclohexyl]carbamate

Professional Introduction to Compound with CAS No. 2137480-68-1 and Product Name: tert-butyl N-[4-hydroxy-2-(2-oxoazepan-1-yl)cyclohexyl]carbamate

The compound with the CAS number 2137480-68-1 and the product name tert-butyl N-[4-hydroxy-2-(2-oxoazepan-1-yl)cyclohexyl]carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of functional groups such as hydroxyl and carbamate, along with the unique cyclohexyl and azepane moieties, contributes to its diverse chemical properties and reactivity, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, there has been a growing emphasis on the development of innovative compounds that can address unmet medical needs. The tert-butyl N-[4-hydroxy-2-(2-oxoazepan-1-yl)cyclohexyl]carbamate molecule has been studied for its pharmacological potential, particularly in the context of modulating biological pathways associated with neurological disorders. The structural features of this compound suggest that it may interact with specific targets in the body, potentially leading to therapeutic effects. For instance, the hydroxyl group can participate in hydrogen bonding interactions, which are crucial for binding to biological receptors, while the carbamate moiety can influence metabolic stability and bioavailability.

One of the most compelling aspects of this compound is its structural similarity to known pharmacophores that have demonstrated efficacy in clinical trials. Researchers have leveraged computational modeling and molecular docking techniques to predict how tert-butyl N-[4-hydroxy-2-(2-oxoazepan-1-yl)cyclohexyl]carbamate might interact with proteins and enzymes involved in disease pathways. These studies have provided valuable insights into its potential mechanism of action, suggesting that it could be a viable candidate for further development into a therapeutic agent. The cyclohexyl ring, in particular, is known for its ability to enhance lipophilicity and improve oral bioavailability, which are critical factors in drug design.

The synthesis of tert-butyl N-[4-hydroxy-2-(2-oxoazepan-1-yl)cyclohexyl]carbamate involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic methodologies has enabled chemists to produce this compound with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to introduce the desired functional groups while maintaining stereochemical integrity. These synthetic approaches not only highlight the ingenuity of modern chemical research but also underscore the importance of innovation in pharmaceutical manufacturing.

From a medicinal chemistry perspective, the tert-butyl N-[4-hydroxy-2-(2-oxoazepan-1-yl)cyclohexyl]carbamate molecule presents several advantages for drug development. Its complex structure allows for fine-tuning of pharmacokinetic properties such as solubility, permeability, and metabolic stability. Additionally, the presence of multiple chiral centers provides opportunities for developing enantiomerically pure derivatives that could exhibit enhanced efficacy or reduced side effects. This level of structural complexity is often associated with compounds that show promise in preclinical studies but may require further optimization before entering clinical trials.

Recent advancements in analytical chemistry have enabled researchers to thoroughly characterize tert-butyl N-[4-hydroxy-2-(2-oxoazepan-1-yl)cyclohexyl]carbamate using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the compound's molecular structure, purity, and interactions with other molecules. Such detailed characterization is essential for understanding its behavior in biological systems and for guiding further development efforts. For example, NMR studies can reveal how the compound's functional groups contribute to its overall conformational dynamics, which is critical for predicting its biological activity.

The potential applications of tert-butyl N-[4-hydroxy-2-(2-ofoxoazepan-l -yI)cyclohexyllcarbamate extend beyond traditional therapeutic areas. Its unique structural features make it a valuable scaffold for designing novel compounds with applications in agrochemicals, materials science, and other industries. Researchers are exploring ways to modify this molecule to create derivatives with enhanced properties or novel functionalities. This versatility underscores the importance of investing in fundamental research that can lead to breakthroughs across multiple disciplines.

In conclusion,tert-butyl N-[4-hydroxy-Z(20x0azoPan-l -yI)cyclohexyllcarbamate (CAS No. 2137480-S8-l) represents a significant contribution to the field of pharmaceutical chemistry. Its complex structure, functional groups,and potential applications make it a subject of considerable interest among researchers seeking innovative solutions to medical challenges. As our understanding of biological systems continues to evolve,this compound will likely play an important role in shaping future drug development strategies.